
A Comprehensive Technical Guide to Calcium
Hydride (CaH₂) for the Modern Researcher

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Calcium hydride (CaH2)

CAS No.: 7789-78-8

Cat. No.: B3029769

Get Quote

Abstract
Calcium hydride (CaH₂), a saline hydride, is a versatile and powerful reagent in the chemical

sciences. While commonly known as a potent desiccant, its utility extends to roles as a robust

reducing agent and a convenient source of hydrogen gas. This guide provides a

comprehensive overview of CaH₂, designed for researchers new to its handling and

application. We will delve into its fundamental physicochemical properties, synthesis, and

multifaceted applications, with a strong emphasis on the underlying chemical principles that

govern its reactivity. Detailed, field-tested protocols for its use as a drying agent and in

reduction reactions are provided, alongside critical safety procedures for handling and disposal.

This document aims to equip the reader with the foundational knowledge and practical insights

necessary for the safe and effective utilization of calcium hydride in a research setting.

Introduction: Beyond a Simple Desiccant
Calcium hydride (CaH₂) is an alkaline earth metal hydride with the chemical formula CaH₂.[1] In

its pure form, it is a white powder, though it is more commonly available as a gray powder due

to impurities.[2][3] It is classified as a saline or salt-like hydride, indicating a significant ionic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b3029769#bc-rfq
https://www.nanotrun.com/article/calcium-hydride-is-widely-used-as-a-desiccant-for-alkaline-solvents-i00394i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.azom.com/article.aspx?ArticleID=2284
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


character in the bonding between the calcium cation (Ca²⁺) and the hydride anions (H⁻).[1][3]

This structure is key to understanding its reactivity. Unlike covalent hydrides, the hydride ion in

CaH₂ acts as a strong base and a powerful reducing agent.

The primary allure of CaH₂ in the laboratory stems from its vigorous and irreversible reaction

with water, which produces calcium hydroxide (Ca(OH)₂) and hydrogen gas (H₂).[2][4] This

reaction is the basis for its most common application: the drying of solvents. However, to view

CaH₂ solely as a desiccant would be to overlook its broader synthetic utility. It is a valuable

reducing agent, particularly for metal oxides, and serves as a portable and convenient source

of hydrogen gas for various laboratory-scale applications.[3][5] This guide will explore these

facets in detail, providing the necessary context for new researchers to confidently and safely

incorporate CaH₂ into their experimental workflows.

Physicochemical Properties: A Foundation for
Application
A thorough understanding of the physical and chemical properties of calcium hydride is

paramount for its effective and safe use. These properties dictate its behavior in different

chemical environments and inform the design of experimental procedures.

Physical Properties
Commercial-grade calcium hydride is typically a gray, odorless powder.[6] It is insoluble in most

common organic solvents with which it does not react, a characteristic that can influence the

kinetics of its applications, particularly as a drying agent.[1][2] The key physical properties of

CaH₂ are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.nanotrun.com/article/calcium-hydride-is-widely-used-as-a-desiccant-for-alkaline-solvents-i00394i1.html
https://www.azom.com/article.aspx?ArticleID=2284
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.sciencemadness.org/smwiki/index.php/Calcium_hydride
https://www.azom.com/article.aspx?ArticleID=2284
https://www.nanorh.com/product/calcium-hydride-powder/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CalciumHydride.pdf
https://www.nanotrun.com/article/calcium-hydride-is-widely-used-as-a-desiccant-for-alkaline-solvents-i00394i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula CaH₂ [5]

Molecular Weight 42.094 g/mol [3]

Appearance Gray powder (white if pure) [2][3]

Density 1.7 - 1.9 g/cm³ [3][4]

Melting Point
816 °C (in a hydrogen

atmosphere)
[3][7]

Crystal Structure
Orthorhombic (PbCl₂ or

cotunnite structure)
[2][3]

Solubility
Insoluble in non-reactive

solvents (e.g., benzene)
[2][8]

Chemical Properties and Reactivity
The chemical behavior of CaH₂ is dominated by the reactivity of the hydride ion (H⁻). As the

conjugate base of hydrogen gas (H₂), which has a very high pKa, the hydride ion is an

exceptionally strong base.

Reaction with Protic Solvents: The most notable reaction of CaH₂ is its vigorous and

exothermic reaction with water to produce calcium hydroxide and hydrogen gas.[2][4]

CaH₂(s) + 2H₂O(l) → Ca(OH)₂(s) + 2H₂(g)

This reaction is essentially irreversible and drives the use of CaH₂ as a desiccant. The solid

calcium hydroxide byproduct is easily separated from the dried solvent by filtration or

distillation.[2] CaH₂ also reacts with other protic solvents, such as alcohols, to produce the

corresponding calcium alkoxide and hydrogen gas.[4][7]

As a Reducing Agent: Calcium hydride is a potent reducing agent, capable of reducing metal

oxides to their elemental form at elevated temperatures (600-1000 °C).[3] This is particularly

useful for the production of metals like titanium, zirconium, vanadium, and uranium from their

respective oxides.[1][3]
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TiO₂(s) + 2CaH₂(s) → Ti(s) + 2CaO(s) + 2H₂(g)

In organic synthesis, CaH₂ can be used as a reducing agent for certain functional groups,

though it is generally less reactive than other common hydride reagents like lithium aluminum

hydride (LiAlH₄) and sodium borohydride (NaBH₄).[5][9]

Thermal Stability: Calcium hydride is thermally stable but will decompose into calcium metal

and hydrogen gas at temperatures above 600 °C.[7]

Synthesis of Calcium Hydride
Calcium hydride is typically prepared through the direct combination of its constituent elements:

calcium metal and hydrogen gas.[2] This synthesis is carried out at elevated temperatures,

generally between 300 and 400 °C.[2][3]

Ca(s) + H₂(g) → CaH₂(s)

The reaction is exothermic and is often controlled by managing the rate of hydrogen gas

introduction.[10] Industrial preparations involve heating calcium metal in a stream of pure, dry

hydrogen.[7][11] The resulting product is a porous, crystalline powder.[7]

Key Applications in Research
While its industrial applications are significant, calcium hydride holds a firm place in the

research laboratory due to its reliability and versatility.

Desiccant for Solvents
Calcium hydride is a widely used drying agent, particularly for basic solvents like amines and

pyridine, as well as for alcohols.[2][3] It is considered a relatively mild and safer alternative to

more reactive desiccants such as sodium metal or sodium-potassium alloy.[1][2]

Causality Behind its Efficacy: The effectiveness of CaH₂ as a desiccant is rooted in its

irreversible reaction with water to form gaseous hydrogen and solid calcium hydroxide.[2] Both

byproducts are easily removed from the dried solvent. However, it is important to note some of

its limitations. The reaction rate can be slow due to the insolubility of CaH₂ in most solvents.[1]

[2] Furthermore, the visual similarity between CaH₂ and its byproduct, Ca(OH)₂, makes it

difficult to visually assess the quality and remaining capacity of the desiccant.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.nanorh.com/product/calcium-hydride-powder/
https://s2.smu.edu/jbuynak/HydrideReagents2010.pptx
https://www.nanotrun.com/article/why-calcium-hydride-is-used-as-a-reducing-agent-in-organic-synthesis-i01360i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.azom.com/article.aspx?ArticleID=2284
https://pubchem.ncbi.nlm.nih.gov/compound/calcium%20hydride
https://www.nanotrun.com/article/why-calcium-hydride-is-used-as-a-reducing-agent-in-organic-synthesis-i01360i1.html
https://www.nanotrun.com/article/the-property-and-synthesis-method-of-calcium-hydride-i00393i1.html
https://www.nanotrun.com/article/why-calcium-hydride-is-used-as-a-reducing-agent-in-organic-synthesis-i01360i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.azom.com/article.aspx?ArticleID=2284
https://www.nanotrun.com/article/calcium-hydride-is-widely-used-as-a-desiccant-for-alkaline-solvents-i00394i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.nanotrun.com/article/calcium-hydride-is-widely-used-as-a-desiccant-for-alkaline-solvents-i00394i1.html
https://en.wikipedia.org/wiki/Calcium_hydride
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.azom.com/article.aspx?ArticleID=2284
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Drying of a Basic Solvent (e.g.,
Pyridine) with CaH₂
Objective: To remove trace amounts of water from a basic organic solvent using calcium

hydride.

Materials:

Commercial grade pyridine

Calcium hydride (powder)

Round-bottom flask with a reflux condenser and drying tube

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon line)

Distillation apparatus

Procedure:

Pre-drying (Optional but Recommended): For solvents with significant water content, pre-

drying with a less reactive desiccant (e.g., anhydrous magnesium sulfate) can reduce the

amount of CaH₂ required and the vigor of the initial reaction.

Setup: Assemble the round-bottom flask with a magnetic stir bar and place it on the magnetic

stirrer with a heating mantle. Fit the flask with a reflux condenser, and place a drying tube

filled with a suitable desiccant (e.g., calcium chloride) at the top of the condenser to protect

the system from atmospheric moisture.

Addition of CaH₂: Under a gentle stream of inert gas, add the pyridine to the flask. Then,

carefully add calcium hydride to the solvent. A typical loading is 5-10 g of CaH₂ per liter of

solvent.
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Refluxing: With gentle stirring, heat the mixture to reflux. The refluxing serves to increase the

rate of reaction between the CaH₂ and any dissolved water. Allow the mixture to reflux for

several hours, or overnight for very dry solvent.

Distillation: After refluxing, turn off the heat and allow the mixture to cool to room

temperature. The dried solvent is then separated from the solid CaH₂ and Ca(OH)₂ by

distillation under an inert atmosphere.

Storage: The freshly distilled, anhydrous solvent should be stored over molecular sieves in a

sealed container to prevent re-absorption of atmospheric moisture.

Hydrogen Generation
Calcium hydride provides a convenient and portable source of high-purity hydrogen gas for

laboratory use.[1] The reaction of CaH₂ with water is a reliable method for generating hydrogen

on demand. This application has historical significance, with CaH₂ being marketed under the

trade name "Hydrolith" in the 1940s for hydrogen production.[1][3] It has been used for inflating

weather balloons and continues to be used in fuel cell research.[1][3]

Workflow: Laboratory-Scale Hydrogen Generation
The following diagram illustrates the workflow for generating hydrogen gas from calcium

hydride in a laboratory setting.
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Caption: Workflow for controlled hydrogen generation using CaH₂.

Reducing Agent in Metallurgy and Synthesis
As previously mentioned, CaH₂ is a powerful reducing agent for producing various metals from

their oxides.[3] In organic synthesis, its use is more specialized. While not as broadly

applicable as LiAlH₄ or NaBH₄, it can be employed for the reduction of aldehydes, ketones, and

esters to alcohols.[5] Its utility in this area is often enhanced by its use in combination with

other reagents.[12]

Safety, Handling, and Disposal: A Researcher's
Responsibility
The high reactivity of calcium hydride, particularly with water, necessitates strict adherence to

safety protocols.

Handling and Storage
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Inert Atmosphere: Calcium hydride should always be handled in an inert and dry

atmosphere, such as in a glovebox or under a stream of nitrogen or argon.[3][6]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a lab coat,

and gloves, is mandatory.[13]

Storage: CaH₂ must be stored in a tightly sealed container in a cool, dry, and well-ventilated

area, away from water and other incompatible substances like strong oxidizing agents and

acids.[14]

Fire Safety
Calcium hydride is a flammable solid, and its reaction with water liberates flammable hydrogen

gas, which can ignite spontaneously.[14]

Extinguishing Media: In case of a fire involving CaH₂, DO NOT USE WATER.[14] Use Class

D fire extinguishers, dry sand, soda ash, or lime to smother the fire.[14]

Spill Management
In the event of a spill, evacuate the area and remove all ignition sources.[14] The spilled

material should be collected in a dry and safe manner and placed in a sealed container for

disposal.[14] Do not use water for cleanup.[14]

Disposal of Residual Calcium Hydride
The safest method for quenching and disposing of residual calcium hydride is through slow and

controlled reaction with a less reactive protic solvent, followed by neutralization.

Protocol: Quenching and Disposal of Calcium Hydride
Objective: To safely neutralize residual calcium hydride before disposal.

Materials:

Residual calcium hydride

Ice bath
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Large beaker or flask

Isopropanol or another long-chain alcohol

Water

Dilute hydrochloric acid

Stir bar and magnetic stirrer

Procedure:

Initial Quenching: In a well-ventilated fume hood, place the flask containing the residual

CaH₂ in an ice bath to control the exothermic reaction.

Slow Addition of Alcohol: Slowly and carefully add isopropanol or another long-chain alcohol

to the flask with stirring.[4] The alcohol will react with the CaH₂ at a more controlled rate than

water.

Controlled Hydrolysis: Once the vigorous reaction with the alcohol has subsided, slowly add

ice to the mixture.[15] The melting ice will provide a controlled release of water to quench

any remaining CaH₂.[15]

Neutralization: After all bubbling has ceased, indicating the complete reaction of the CaH₂, it

is advisable to add dilute hydrochloric acid to neutralize the resulting calcium hydroxide,

which can help prevent clogging of drains.[15]

Final Disposal: The neutralized aqueous solution can then be disposed of according to

institutional guidelines.

Conclusion: A Powerful Tool in the Right Hands
Calcium hydride is a reagent of significant utility in the modern research laboratory. Its roles as

a powerful desiccant, a convenient source of hydrogen, and a specialized reducing agent make

it a valuable component of the synthetic chemist's toolkit. However, its potent reactivity

demands a high level of respect and a thorough understanding of its properties and handling

requirements. By adhering to the principles and protocols outlined in this guide, new
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researchers can harness the power of calcium hydride safely and effectively, paving the way for

new discoveries and innovations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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